Cas no 101001-68-7 (1-Allyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-Allyl-1H-pyrrole-2-carbaldehyde
• CAS No: 101001-68-7
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD11505317
• CID: 1087815
• PubChem ID: 10942480
• Update Time: 2025-05-21

1-Allyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-1H-pyrrole-2-carbaldehyde
• LogP
• 1-allyl-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
• 1-prop-2-enylpyrrole-2-carbaldehyde
• 1-allylpyrrole-2-carbaldehyde
• AT30944
• PNZWYEBTQGJWJX-UHFFFAOYSA-N
• SB62122
• 1-(prop-2-en-1-yl)-1H-pyrrole-2-carbaldehyde
• BBL031938
• DTXSID40449090
• 1H-Pyrrole-2-carboxaldehyde, 1-(2-propen-1-yl)-
• CS-0118504
• 1-allyl-2-pyrrolecarbaldehyde
• VS-10867
• SCHEMBL30523
• DB-201530
• AKOS000112055
• 1-(PROP-2-EN-1-YL)PYRROLE-2-CARBALDEHYDE
• MFCD11505317
• STL374051
• 101001-68-7

• MDL： MFCD11505317
• Inchi： 1S/C8H9NO/c1-2-5-9-6-3-4-8(9)7-10/h2-4,6-7H,1,5H2
• InChI Key： PNZWYEBTQGJWJX-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1CC=C

Computed Properties

• Exact Mass: 135.06847
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-Allyl-1H-pyrrole-2-carbaldehyde

1-Allyl-1H-pyrrole-2-carbaldehyde (CAS No. 101001-68-7): A Comprehensive Overview

The compound 1-Allyl-1H-pyrrole-2-carbaldehyde (CAS No. 101001-68-7) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, with its unique structure and versatile properties, has emerged as a valuable building block in the synthesis of advanced materials and bioactive molecules. In this article, we will delve into its chemical properties, applications, and the latest research findings that highlight its potential in various industries.

Chemical Structure and Properties

1-Allyl-1H-pyrrole-2-carbaldehyde is an aromatic heterocyclic compound featuring a pyrrole ring substituted with an allyl group at the 1-position and a formyl (carbaldehyde) group at the 2-position. The pyrrole ring, a five-membered aromatic structure with one nitrogen atom, is known for its stability and reactivity. The presence of the allyl group introduces additional conjugation, enhancing the molecule's electronic properties. The formyl group at the 2-position adds functionality, making it a versatile platform for further chemical modifications.

The compound's molecular formula is C9H9NO, with a molecular weight of approximately 143.2 g/mol. It exists as a crystalline solid under standard conditions and exhibits a melting point of around 95°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic applications.

Synthesis and Applications

The synthesis of 1-Allyl-1H-pyrrole-2-carbaldehyde typically involves multi-step reactions, often starting from pyrrole derivatives. One common approach involves the alkylation of pyrrole followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

This compound finds applications in diverse areas:

• Materials Science: The conjugated system of 1-Allyl-1H-pyrrole-2-carbaldehyde makes it an ideal candidate for use in organic electronics. Its ability to form stable charge transfer complexes has been exploited in the development of conductive polymers and organic semiconductors.
• Pharmacology: Research has shown that 1-Allyl-1H-pyrrole-2-carbaldehyde exhibits potential as a lead compound in drug discovery. Its structure allows for easy functionalization, enabling the creation of bioactive derivatives with anti-inflammatory, antioxidant, and anticancer properties.
• Catalysis: The molecule's nitrogen-containing heterocyclic structure makes it a promising ligand for transition metal catalysts. Recent studies have demonstrated its effectiveness in asymmetric catalysis and cross-coupling reactions.

Recent Research Findings

In recent years, 1-Allyl-1H-pyrrole-2-carbaldehyde has been at the forefront of several groundbreaking studies:

• Electrochemical Applications: Scientists have utilized this compound to develop high-performance electrodes for supercapacitors. Its unique electronic properties enable efficient charge storage and rapid electron transfer.
• Bioactivity Studies: Researchers have explored its role as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Preliminary results indicate promising therapeutic potential.
• Sustainable Synthesis: Green chemistry approaches have been employed to synthesize 1-Allyl-1H-pyrrole-2-carbaldehyde, reducing environmental impact while maintaining high yields.

These advancements underscore the versatility of CAS No. 101001-68-7 as a key molecule in modern chemical research.

Future Prospects

The future of 1-Allyl-1H-pyrrole-2-carbaldehyde looks promising as researchers continue to unlock its potential across multiple disciplines. Ongoing studies aim to optimize its use in advanced materials, drug delivery systems, and renewable energy technologies. With its unique combination of structural flexibility and functional groups, this compound is poised to play a pivotal role in shaping tomorrow's chemical innovations.

In conclusion, CAS No. 10100